2-(4-Ethylphenoxy)butanoic acid

• IUPAC Name: 2-(4-ethylphenoxy)butanoic acid
• InChI: InChI=1S/C12H16O3/c1-3-9-5-7-10(8-6-9)15-11(4-2)12(13)14/h5-8,11H,3-4H2,1-2H3,(H,13,14)
• InChI Key: PUJPCPDJWKSSPA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OC(CC)C(=O)O
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol

Description

2-(4-Ethylphenoxy)butanoic acid is a chemical compound with the empirical formula C12H16O3 and a molecular weight of 208.25. It is a solid substance.

Molecular Structure Analysis

The molecular structure of this compound includes a total of 33 bonds. The InChI key for this compound is ORUNWRBEMLXXLJ-UHFFFAOYSA-N.

Scientific Research Applications

Antioxidant Phenolic Compounds from Natural Sources

Research on walnut kernels and almond skins has isolated several phenolic compounds with significant antioxidant activities, suggesting the potential of structurally similar compounds like 2-(4-Ethylphenoxy)butanoic acid in contributing to antioxidant properties. These studies highlight the isolation and identification of compounds with antioxidant activities, which could be a relevant application area for this compound in enhancing the nutritional value or shelf life of food products (Zijia Zhang et al., 2009) (S. Sang et al., 2002).

Catalysis and Synthesis Applications

The synthesis of highly functionalized compounds through catalyzed annulation reactions, as demonstrated in the synthesis of tetrahydropyridines, indicates a potential application of this compound in organic synthesis. The compound could serve as a precursor or intermediate in the synthesis of complex molecules, leveraging its chemical structure for regioselective reactions (Xue-Feng Zhu et al., 2003).

Renewable Materials and Green Chemistry

Phloretic acid, a phenolic compound, has been utilized as a renewable building block for creating bio-based materials, suggesting that this compound could be explored for similar applications. Its potential for modification of aliphatic hydroxyls to introduce phenolic functionalities into materials indicates its utility in developing sustainable polymers and composites (Acerina Trejo-Machin et al., 2017).

Environmental and Analytical Chemistry

Studies on the sorption and degradation of phenoxy herbicides suggest an environmental relevance for this compound. Its structural similarity to these compounds could mean it shares similar environmental behaviors, making it a subject of interest in studies on pollution, remediation, and environmental fate of organic compounds (T. Paszko et al., 2016).

Safety and Hazards

According to the safety information provided by Sigma-Aldrich, 2-(4-Ethylphenoxy)butanoic acid is classified as Acute Tox. 4 Oral, indicating that it is harmful if swallowed. The compound has a GHS07 pictogram and a warning signal word. The hazard statements associated with this compound are H302, indicating harm if swallowed.

Future Directions

As 2-(4-Ethylphenoxy)butanoic acid is available for purchase from chemical suppliers, it is likely that it will continue to be used in research and potentially in the development of new chemical compounds or materials.